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Compound of Interest

Compound Name: Ethyl isopropyl disulfide

CAS No.: 53966-36-2

Cat. No.: B1615870

Get Quote

As a Senior Application Scientist, this guide provides an in-depth, procedural framework for the

safe and compliant disposal of ethyl isopropyl disulfide. The protocols herein are designed

for researchers, scientists, and drug development professionals, emphasizing not just the

"how" but the fundamental "why" behind each step. Our commitment is to furnish you with

knowledge that extends beyond the product, ensuring safety, compliance, and scientific

integrity in your laboratory.

Chemical Profile and Hazard Identification
Ethyl isopropyl disulfide (CAS No. 53966-36-2) is an organosulfur compound with a

characteristic stench.[1] While specific toxicological data for this exact compound is not

extensively documented, its properties and hazards can be reliably inferred from closely related

alkyl disulfides, such as diethyl disulfide and diisopropyl disulfide.[1][2] The primary hazards are

associated with its flammability and potential for irritation.[1][2][3]
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Property Value Source

Molecular Formula C₅H₁₂S₂ PubChem[4]

Boiling Point 161.96 °C (estimated) The Good Scents Company[5]

Flash Point
45.70 °C / 114.00 °F

(estimated)
The Good Scents Company[5]

Solubility in Water 139 mg/L @ 25 °C (estimated) The Good Scents Company[5]

Appearance Liquid Sigma-Aldrich[2]

GHS Hazard Classification (Based on Analog Data)

Hazard Class Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapor.[2]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[1]

[2]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation.[1][2]

Specific target organ toxicity —

single exposure
Category 3

H335: May cause respiratory

irritation.[1][2]

The flammability of ethyl isopropyl disulfide dictates that it must be kept away from all

ignition sources. Its irritating properties necessitate the use of appropriate personal protective

equipment (PPE) to prevent skin, eye, and respiratory contact.

Core Disposal Directive: Professional Waste
Management
The universally mandated and safest method for the disposal of ethyl isopropyl disulfide is

through a licensed and approved hazardous waste disposal service.[1][2][6] Laboratory-scale

chemical neutralization is not recommended due to the potential for hazardous reactions and
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the production of other regulated waste products. All waste streams containing this chemical

must be collected, properly labeled, and segregated for professional disposal.

Disposal Workflow Overview
The following diagram outlines the essential workflow from waste generation to final disposal.
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Waste Generation
(e.g., used reagent, contaminated material)

Assess Waste Type
(Liquid, Solid, or Spill Debris?)

Liquid Waste Protocol

Liquid

Solid Waste Protocol

Solid

Spill Management Protocol

Spill

Package & Seal
in compatible container

Label Container
'HAZARDOUS WASTE'

Store in Satellite
Accumulation Area (SAA)

Schedule Pickup by
Certified Waste Vendor
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Ethyl Isopropyl Disulfide

Primary Hazards

Flammable Liquid H226

 Avoid Heat & Ignition Sources

Skin/Eye/Respiratory Irritant H315, H319, H335

 Requires PPE Incompatible Materials

Strong Oxidizing Agents
(e.g., Peroxides, Nitric Acid)

 Risk of Fire/Explosion

Strong Acids

 Avoid Contact

Strong Reducing Agents

 Avoid Contact

Click to download full resolution via product page

Caption: Hazard and incompatibility map for ethyl isopropyl disulfide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.researchgate.net/publication/257597116_One-pot_efficient_synthesis_of_disulfides_from_alkyl_halides_and_alkyl_tosylates_using_thiourea_and_elemental_sulfur_without_contamination_by_higher_polysulfides
https://www.benchchem.com/product/b1615870?utm_src=pdf-custom-synthesis#bc-rfq
https://www.fishersci.com/store/msds?partNumber=AC122700250&productDescription=ISOPROPYL+DISULFIDE%2C+96%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/SG/en/sds/aldrich/e26223
https://www.thegoodscentscompany.com/data/rw1097251.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-isopropyl-disulfide
http://www.thegoodscentscompany.com/data/rw1630921.html
https://www.tcichemicals.com/BE/en/sds/E0416_EU_6N.pdf
https://www.benchchem.com/product/b1615870/docs#a-comprehensive-guide-to-the-proper-disposal-of-ethyl-isopropyl-disulfide
https://www.benchchem.com/product/b1615870/docs#a-comprehensive-guide-to-the-proper-disposal-of-ethyl-isopropyl-disulfide
https://www.benchchem.com/product/b1615870/docs#a-comprehensive-guide-to-the-proper-disposal-of-ethyl-isopropyl-disulfide
https://www.benchchem.com/product/b1615870/docs#a-comprehensive-guide-to-the-proper-disposal-of-ethyl-isopropyl-disulfide
https://www.benchchem.com/product/b1615870?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615870?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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